Cas no 2680789-08-4 (tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2680789-08-4
• MF: C₁₆H₁₉BrN₂O₂S
• MW: 383.303261995316
• CID: 5623883
• PubChem ID: 165923695
• Update Time: 2025-05-27

tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302067
• 2680789-08-4
• tert-butyl N-{5-[(4-bromo-3-methylphenyl)methyl]-1,3-thiazol-2-yl}carbamate
• tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate

• Inchi： 1S/C16H19BrN2O2S/c1-10-7-11(5-6-13(10)17)8-12-9-18-14(22-12)19-15(20)21-16(2,3)4/h5-7,9H,8H2,1-4H3,(H,18,19,20)
• InChI Key： WOAKRXQKKOORAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)CC1=CN=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 382.03506g/mol
• Monoisotopic Mass: 382.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate

Research Brief on tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate (CAS: 2680789-08-4)

In recent years, the compound tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate (CAS: 2680789-08-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This carbamate derivative, featuring a thiazole core and a bromo-methylphenyl substituent, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it a valuable candidate for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the context of targeted drug design. Researchers utilized tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate as a scaffold to develop novel inhibitors of protein kinases implicated in cancer progression. The study highlighted the compound's versatility in facilitating Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups to enhance binding affinity and selectivity.

Further investigations into the pharmacological properties of this compound revealed its role in modulating inflammatory pathways. In a preclinical model of rheumatoid arthritis, derivatives synthesized from tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory therapeutics.

From a synthetic chemistry perspective, the stability and reactivity of tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate have been extensively characterized. Advanced spectroscopic techniques, including NMR and mass spectrometry, confirmed the compound's structural integrity under various reaction conditions. Additionally, computational studies provided insights into its electronic properties, aiding in the rational design of derivatives with optimized pharmacokinetic profiles.

In conclusion, tert-butyl N-{5-(4-bromo-3-methylphenyl)methyl-1,3-thiazol-2-yl}carbamate (CAS: 2680789-08-4) represents a versatile and pharmacologically relevant building block in medicinal chemistry. Its applications span from kinase inhibitor development to anti-inflammatory drug discovery, underscoring its importance in contemporary research. Future studies are expected to further elucidate its mechanistic pathways and expand its therapeutic potential.